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Compound of Interest

Compound Name: 2,6-Dinitrobenzaldehyde

Cat. No.: B1206409 Get Quote

For researchers and professionals in the scientific community, the responsible management of

chemical waste is a cornerstone of a safe and compliant laboratory environment. This guide

provides a detailed, step-by-step procedure for the proper disposal of 2,6-
Dinitrobenzaldehyde, a compound that necessitates careful handling due to its hazardous

properties. Adherence to these protocols is essential for ensuring personnel safety and

environmental protection.

Hazard Profile and Safety Summary: 2,6-Dinitrobenzaldehyde is classified as a hazardous

substance, known to cause skin, eye, and respiratory irritation.[1][2] As with many aromatic

nitro compounds, there is a potential for more severe systemic effects.[3] Therefore, it is

imperative to treat this compound and any associated contaminated materials as hazardous

waste.

Quantitative Data Summary
For quick reference, the following table summarizes key safety and hazard information for 2,6-
Dinitrobenzaldehyde.
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Property Value Source

GHS Hazard Statements H315: Causes skin irritation [1][2]

H319: Causes serious eye

irritation
[1][2]

H335: May cause respiratory

irritation
[1]

Signal Word Warning [1][2]

Storage Class 11: Combustible Solids [1]

WGK (Water Hazard Class)
WGK 3: Severely hazardous to

water
[1]

Step-by-Step Disposal Protocol
The required method for the disposal of 2,6-Dinitrobenzaldehyde and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[3]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, it is mandatory to wear the appropriate personal

protective equipment:

Gloves: Nitrile or other chemical-resistant gloves.[1]

Eye Protection: Safety goggles or a face shield.[1]

Body Protection: A laboratory coat.[3]

Respiratory Protection: A dust mask type N95 (US) or equivalent is recommended, especially

when handling the solid form.[1]

Waste Segregation and Collection
Proper segregation of waste streams is critical to prevent dangerous reactions.[4]
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Solid Waste: Collect any surplus, expired, or contaminated solid 2,6-Dinitrobenzaldehyde in

a designated hazardous waste container.[3] The container must be robust, chemically

resistant, and have a secure lid.

Liquid Waste: If the compound is in a solvent, it must be collected in a designated liquid

hazardous waste container.[3] Ensure the solvent is compatible with the other contents of the

container. Never mix incompatible waste streams, such as oxidizing acids with organic

compounds.[5]

Contaminated Materials: Any materials, such as pipette tips, weighing boats, or absorbent

pads, that have come into contact with 2,6-Dinitrobenzaldehyde must also be disposed of

as solid hazardous waste.

Container Labeling
Properly label the hazardous waste container with the following information:[3][4]

The words "Hazardous Waste"

The full chemical name: "2,6-Dinitrobenzaldehyde"

The associated hazards (e.g., "Irritant," "Toxic")

The date of accumulation

Storage of Hazardous Waste
Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[3] The storage area should have

secondary containment to mitigate the effects of a potential leak.

Management of Empty Containers
Empty containers of 2,6-Dinitrobenzaldehyde must be managed as hazardous waste unless

they have been triple-rinsed with a suitable solvent.[3] The rinsate from the cleaning process is

considered hazardous and must be collected and disposed of as hazardous liquid waste.[3]

Arranging for Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

[3] You will need to provide the disposal company with the Safety Data Sheet (SDS) for the

compound.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 2,6-
Dinitrobenzaldehyde.
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Caption: Disposal workflow for 2,6-Dinitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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